Cas no 70960-11-1 (1H-2-Benzopyran,3,4-dihydro-3-phenyl-, (R)- (9CI))

• Product Name: 1H-2-Benzopyran,3,4-dihydro-3-phenyl-, (R)- (9CI)
• CAS No: 70960-11-1
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 573301
• PubChem ID: 156124
• Update Time: 2025-04-19

1H-2-Benzopyran,3,4-dihydro-3-phenyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran,3,4-dihydro-3-phenyl-, (R)- (9CI)
• 1H-2-Benzopyran, 3,4-dihydro-3-phenyl-, (R)-
• (3R)-3-phenyl-3,4-dihydro-1H-isochromene
• 70960-11-1
• DTXSID40221196

• Inchi： 1S/C15H14O/c1-2-6-12(7-3-1)15-10-13-8-4-5-9-14(13)11-16-15/h1-9,15H,10-11H2/t15-/m1/s1
• InChI Key： JNZIOMKVVDAIMB-OAHLLOKOSA-N
• SMILES： O1CC2C=CC=CC=2C[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 332°C at 760 mmHg
• Flash Point: 149.3°C
• Refractive Index: 1.588
• PSA: 9.23